Cas no 64746-04-9 (1,4-Bis(bromomethyl)-2,5-dicyanobenzene)

• Product Name: 1,4-Bis(bromomethyl)-2,5-dicyanobenzene
• CAS No: 64746-04-9
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• CID: 502969
• PubChem ID: 22263226
• Update Time: 2025-10-28

1,4-Bis(bromomethyl)-2,5-dicyanobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile,2,5-bis(bromomethyl)-
• 2,5-Bis(bromomethyl)-1,4-dicyanobenzene
• 1,4-Bis(bromomethyl)-2,5-dicyanobenzene
• 2,5-bis(bromomethyl)benzene-1,4-dicarbonitrile
• 1,4-bis(bromomethyl)-3,6-dicyanobenzene
• 2,5-BIS(BROMOMETHYL)-1,4-BENZENEDICARBONITRILE
• BS-17830
• SCHEMBL1585046
• 64746-04-9
• DTXSID60624049
• MFCD32644535
• 2,5-Bis(bromomethyl)terephthalonitrile
• D81099
• IBVXNROAOGBZRW-UHFFFAOYSA-N
• AKOS037649288
• DB-311505

• Inchi： 1S/C10H6Br2N2/c11-3-7-1-9(5-13)8(4-12)2-10(7)6-14/h1-2H,3-4H2
• InChI Key： IBVXNROAOGBZRW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(CBr)=CC=1C#N

Computed Properties

• Exact Mass: 313.88772g/mol
• Monoisotopic Mass: 311.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1,4-Bis(bromomethyl)-2,5-dicyanobenzene

1,4-Bis(bromomethyl)-2,5-dicyanobenzene (CAS No. 64746-04-9): A Versatile Building Block in Organic Synthesis

1,4-Bis(bromomethyl)-2,5-dicyanobenzene (CAS No. 64746-04-9) is a highly functionalized aromatic compound that has gained significant attention in modern organic chemistry. This bromomethyl-dicyanobenzene derivative serves as a crucial intermediate in the synthesis of various advanced materials, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring two reactive bromomethyl groups and two electron-withdrawing cyano groups on a benzene ring, makes it an exceptionally versatile building block for constructing complex molecular architectures.

The growing interest in 1,4-bis(bromomethyl) aromatic compounds stems from their ability to participate in diverse chemical transformations. Researchers particularly value this compound for its role in creating conjugated organic materials, which are essential components in organic electronics and optoelectronic devices. Recent advancements in organic light-emitting diodes (OLEDs) and organic photovoltaics have highlighted the importance of such precisely functionalized intermediates in materials science.

From a synthetic chemistry perspective, 1,4-Bis(bromomethyl)-2,5-dicyanobenzene offers multiple reactive sites that can be selectively modified. The bromomethyl groups readily undergo nucleophilic substitution reactions, while the cyano groups can be transformed into various other functional groups or participate in cyclization reactions. This dual functionality makes the compound particularly valuable for constructing π-conjugated systems with tailored electronic properties, a current focus area in materials research.

In pharmaceutical applications, derivatives of dicyanobenzene compounds have shown promise as scaffolds for drug development. The electron-deficient nature of the dicyanobenzene core can influence the biological activity of resulting molecules, making 64746-04-9 an interesting starting point for medicinal chemistry explorations. However, it's crucial to note that proper handling and disposal procedures must always be followed when working with any chemical substance.

The compound's thermal stability and crystalline nature contribute to its utility in supramolecular chemistry applications. Scientists are investigating its potential in creating self-assembled molecular networks through halogen bonding interactions, a hot topic in contemporary materials science. These investigations align with current trends in green chemistry and sustainable material design, as researchers seek to develop more efficient synthetic methodologies using such multifunctional building blocks.

Quality control of 1,4-Bis(bromomethyl)-2,5-dicyanobenzene typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity of this compound is particularly important for applications in electronic materials, where trace impurities can significantly affect device performance. Many researchers are now exploring environmentally friendly purification methods for such intermediates, responding to the growing demand for sustainable chemical processes.

Storage recommendations for CAS 64746-04-9 generally include keeping the material in a cool, dry place, protected from light and moisture. While not classified as highly hazardous under normal handling conditions, standard laboratory safety practices should always be observed when working with this or any chemical compound. The compound's stability profile makes it suitable for various industrial applications where consistent quality is required.

Recent patent literature reveals growing interest in bromomethyl-dicyanobenzene derivatives for advanced material applications. Several innovations in organic semiconductor development have utilized this compound as a key intermediate. The electronics industry's push toward flexible and printable electronics has further increased demand for such precisely functionalized aromatic compounds.

From an environmental perspective, researchers are investigating the biodegradation pathways of dicyanobenzene-containing compounds to better understand their environmental fate. This aligns with current regulatory trends emphasizing green chemistry principles and the development of more sustainable chemical processes. The compound's potential for recyclability and its role in creating materials with improved environmental profiles are active areas of investigation.

The global market for specialized aromatic compounds like 1,4-Bis(bromomethyl)-2,5-dicyanobenzene continues to expand, driven by advancements in materials science and pharmaceutical research. Suppliers typically offer this compound in various purity grades to meet different application requirements, from laboratory-scale research to industrial production. Pricing and availability can vary depending on purity specifications and order quantities.

Future research directions for 64746-04-9 and related compounds likely include exploration of their photophysical properties and applications in emerging technologies such as organic spintronics and molecular electronics. The compound's ability to serve as a precursor for various functional materials positions it well for continued relevance in cutting-edge chemical research and industrial applications.